molecular formula C17H20N2O2 B8580461 2-(2-Methyl-3-{[(oxan-2-yl)oxy]methyl}phenyl)pyrazine CAS No. 89930-01-8

2-(2-Methyl-3-{[(oxan-2-yl)oxy]methyl}phenyl)pyrazine

Cat. No.: B8580461
CAS No.: 89930-01-8
M. Wt: 284.35 g/mol
InChI Key: AVZXVLALURUPOK-UHFFFAOYSA-N
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Description

2-(2-Methyl-3-{[(oxan-2-yl)oxy]methyl}phenyl)pyrazine is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

89930-01-8

Molecular Formula

C17H20N2O2

Molecular Weight

284.35 g/mol

IUPAC Name

2-[2-methyl-3-(oxan-2-yloxymethyl)phenyl]pyrazine

InChI

InChI=1S/C17H20N2O2/c1-13-14(12-21-17-7-2-3-10-20-17)5-4-6-15(13)16-11-18-8-9-19-16/h4-6,8-9,11,17H,2-3,7,10,12H2,1H3

InChI Key

AVZXVLALURUPOK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1C2=NC=CN=C2)COC3CCCCO3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 50.0 g (0.624 mol) of pyrazine and 13.8 g (0.624 mol) of 3-amino-2-methylbenzenemethanol tetrahydropyranyl ether was warmed to 84° C.±6° C. and 9.6 g (0.094 mol) of t-butyl nitrite was added dropwise during 10 minutes. Upon complete addition, the reaction mixture was stirred at 85° C.±6° C. for 0.75 hours, then allowed to cool slowly to ambient temperature. The reaction mixture was dissolved in 100 mL of toluene, and subjected to column chromatography on silica gel, eluting with toluene-methylene chloride (3:1), methylene chloride, and finally ethyl acetate-methylene chloride (4:1). All the fractions were combined and subjected to a second column chromatography on silica gel, eluting with ethyl acetate-methylene chloride (1:19), ethyl acetate-methylene chloride (1:9), and ethyl acetate. The appropriate fractions were combined and concentrated under reduced pressure to give a residual oil. The oil was subjected to distillation under reduced pressure using a Kugelrohr distilling system to give 2.4 g of 2-methyl-3-(pyrazinyl)-benzenemethanol tetrahydropyranyl ether, b.p. 163° C.±3° C./0.04 mm.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
13.8 g
Type
reactant
Reaction Step One
Quantity
9.6 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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